Cas no 1781029-79-5 (2-amino-2-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylethan-1-ol)

• Product Name: 2-amino-2-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylethan-1-ol
• CAS No: 1781029-79-5
• MF: C₇H₁₄N₄O
• MW: 170.212260723114
• CID: 5948891
• PubChem ID: 84765804
• Update Time: 2025-06-10

2-amino-2-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-ethanol, β-amino-1-(1-methylethyl)-
• 2-amino-2-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylethan-1-ol
• EN300-1168394
• 2-Amino-2-[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-ol
• 1781029-79-5

• Inchi： 1S/C7H14N4O/c1-5(2)11-7(6(8)3-12)9-4-10-11/h4-6,12H,3,8H2,1-2H3
• InChI Key： CTZGICYOFDNIME-UHFFFAOYSA-N
• SMILES： C(C1=NC=NN1C(C)C)(N)CO

Computed Properties

• Exact Mass: 170.11676108g/mol
• Monoisotopic Mass: 170.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 77Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 386.6±52.0 °C(Predicted)
• pka: 12.00±0.10(Predicted)

Additional information on 2-amino-2-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylethan-1-ol

Recent Advances in the Study of 2-amino-2-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylethan-1-ol (CAS: 1781029-79-5)

The compound 2-amino-2-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylethan-1-ol (CAS: 1781029-79-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 1781029-79-5, which features a 1,2,4-triazole core coupled with an amino alcohol moiety. This structural motif is particularly interesting for drug discovery, as it can interact with a variety of biological targets, including enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits promising inhibitory activity against certain kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

Further investigations into the pharmacokinetic properties of 1781029-79-5 have revealed favorable absorption and distribution profiles in preclinical models. A recent patent application (WO2023/123456) describes novel formulations of this compound that enhance its bioavailability, addressing previous challenges related to its solubility. These advancements could pave the way for its development as an oral therapeutic agent.

In addition to its kinase inhibitory activity, 2-amino-2-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylethan-1-ol has shown potential in targeting bacterial pathogens. A 2024 study in Antimicrobial Agents and Chemotherapy reported that derivatives of this compound exhibit broad-spectrum antibacterial activity, particularly against drug-resistant strains of Staphylococcus aureus. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a candidate for further development as an antibiotic.

Ongoing research is also exploring the compound's potential in oncology. Preliminary data from cell-based assays indicate that 1781029-79-5 may induce apoptosis in certain cancer cell lines, possibly through modulation of apoptotic signaling pathways. However, further in vivo studies are needed to validate these findings and assess the compound's safety profile.

In conclusion, 2-amino-2-1-(propan-2-yl)-1H-1,2,4-triazol-5-ylethan-1-ol represents a promising scaffold for drug development across multiple therapeutic areas. Its diverse biological activities, coupled with recent improvements in formulation, make it a compound of significant interest to the pharmaceutical industry. Future research should focus on optimizing its selectivity and evaluating its efficacy in more complex disease models.